4-[(4-Fluoroanilino)methylene]-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• IUPAC Name: (4E)-4-[(4-fluoroanilino)methylidene]-2-methyl-6-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H12FN3O/c1-9-13(7-16)10(6-14(19)18-9)8-17-12-4-2-11(15)3-5-12/h2-5,8,17H,6H2,1H3,(H,18,19)/b10-8+
• InChI Key: HKIYZDRSLWROOK-CSKARUKUSA-N
• Canonical SMILES: CC1=C(C(=CNC2=CC=C(C=C2)F)CC(=O)N1)C#N
• Isomeric SMILES: CC1=C(/C(=C/NC2=CC=C(C=C2)F)/CC(=O)N1)C#N
• Molecular Formula: C14H12FN3O
• Molecular Weight: 257.26 g/mol

Description

4-[(4-Fluoroanilino)methylene]-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C14H12FN3O and its molecular weight is 257.268. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Research has demonstrated methods for synthesizing fluorinated pyridine derivatives, including Michael-like 1,4-conjugate hydrocyanation adducts for creating new trifluoromethylated analogues of 4,5-dihydroorotic acid and their esters. These compounds exhibit interesting structural features due to the presence of orthogonal intramolecular C–F···C=O interactions (Sukach et al., 2015).
• Crystal and Molecular Structure Analysis: Studies on pyridine derivatives have included X-ray and spectroscopic analysis to understand their structural and optical properties. The effects of substituents on emission spectra in various solvents have been interpreted, providing insight into the compounds' photophysical behaviors (Cetina et al., 2010).

Potential Applications

• Fluorescence and Photophysical Properties: Research into non-catalytic conversions of 4-oxoalkane-1,1,2,2-tetracarbonitriles in the presence of water has led to fluorescent derivatives with potential applications in materials science and bioimaging. The spectral-luminescence properties and fluorescence quantum yield of these compounds have been explored (Ershov et al., 2015).
• Biological Activities: While the specific biological activities of 4-[(4-Fluoroanilino)methylene]-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile have not been directly mentioned, research on similar pyridine derivatives includes the synthesis and analysis of compounds with potential insecticidal activity. This suggests a possible avenue for exploring the biological applications of such compounds (Nepomuceno et al., 2007).